Felypressin acetate

• Molecular Formula: C48H69N13O13S2
• Molecular Weight: 1100.3 g/mol
• InChI: InChI=1S/C46H65N13O11S2.C2H4O2/c47-18-8-7-14-29(40(64)52-23-38(51)62)54-45(69)35-15-9-19-59(35)46(70)34-25-72-71-24-28(48)39(63)55-31(20-26-10-3-1-4-11-26)43(67)56-32(21-27-12-5-2-6-13-27)42(66)53-30(16-17-36(49)60)41(65)57-33(22-37(50)61)44(68)58-34;1-2(3)4/h1-6,10-13,28-35H,7-9,14-25,47-48H2,(H2,49,60)(H2,50,61)(H2,51,62)(H,52,64)(H,53,66)(H,54,69)(H,55,63)(H,56,67)(H,57,65)(H,58,68);1H3,(H,3,4)
• InChIKey: ZONQCMCHGLZABI-UHFFFAOYSA-N

Researchers require a vasoconstrictor without epinephrine's cardiac risks or vasopressin's renal effects. Felypressin acetate solves this precisely. • V1a-selective agonist; no clinically meaningful V2-mediated water retention • Ph. Eur. 1634 compliant: 95.0-102.0% assay, defined optical rotation (-35 to -29) • Lyophilized powder stable 36 months at -20°C; ideal for prilocaine/lidocaine cartridge formulation

Felypressin Acetate Identity and Regulatory Profile

Felypressin acetate (CAS 914453-97-7 for the acetate salt; free base CAS 56-59-7), also known as PLV-2 or Octapressin, is a synthetic nonapeptide analogue of vasopressin in which the tyrosine at position 2 is replaced by phenylalanine and the arginine at position 8 by lysine [1]. It is classified as a vasopressin V1a receptor agonist that functions as a non-catecholamine vasoconstrictor [2]. Pharmacopoeial monographs (Ph. Eur. monograph 1634) define the acetate salt as a white to almost-white powder freely soluble in water, with an assay specification of 95.0–102.0% (anhydrous, acetic acid-free substance) [3]. Its primary regulatory recognition is as a vasoconstrictor adjunct in local anaesthetic preparations for dental and minor surgical procedures, where it serves as an alternative to epinephrine [1][2].

V1a-selective agonist for vasopressin receptor research

Functionally negligible V2-mediated antidiuretic activity relative to AVP

Non-catecholamine vasoconstrictor for local anaesthetic adjunct studies

Research into formulations where epinephrine-like tachycardia is a confounding endpoint

Ph. Eur. reference-standard grade for QC and analytical development

Assay specification 95.0–102.0% (anhydrous, acetic acid-free substance)

• [1] MeSH Database. Felypressin. National Library of Medicine. Scope Note: A synthetic analog of LYPRESSIN with a PHENYLALANINE substitution at residue 2. Felypressin is a vasoconstrictor with reduced antidiuretic activity. View Source
• [2] KEGG DRUG Database. Entry D04137: Felypressin (USAN/INN). Target: AVPR1A (HSA:552). Efficacy: Vasoconstrictor, Arginine vasopressin receptor agonist. View Source
• [3] British Pharmacopoeia 2025 / Ph. Eur. monograph 1634. Felypressin. Definition, Characters, Tests, Assay. View Source

Felypressin vs. Generic Vasopressin Agonists: Selectivity and Safety

In-class vasopressin analogues exhibit fundamentally divergent receptor activation profiles that preclude safe or effective interchangeability. The native hormone arginine vasopressin (AVP) activates both V1a (vascular) and V2 (renal antidiuretic) receptors, while desmopressin is a V2-selective agonist with minimal vasoconstrictor activity, and terlipressin is a long-acting V1a prodrug with a distinct risk profile for variceal bleeding [1]. Felypressin occupies a unique pharmacological space: it is a V1a-preferring agonist with substantially reduced antidiuretic activity relative to AVP, making it suitable as a local vasoconstrictor without clinically meaningful water-retention effects . Selecting a different vasopressin analogue without quantifying these differences risks either inadequate local haemostasis (e.g., with desmopressin) or systemic antidiuretic and haemodynamic perturbations (e.g., with AVP or terlipressin). The quantitative evidence below establishes where felypressin acetate provides measurable, selection-relevant differentiation.

Risk 1 Receptor-profile mismatch

Substituting desmopressin or AVP may introduce confounding antidiuretic activity (V2) or lose the V1a-selective vasoconstriction required for local haemostasis research models.

Risk 2 Haemodynamic endpoint divergence

Epinephrine-based comparators produce tachycardia and shorter pressor duration; the heart-rate-sparing profile of felypressin may not transfer, altering cardiovascular safety-related endpoint interpretation.

Risk 3 Pharmacopoeial identity drift

Non-Ph. Eur. grade or non-acetate salt forms may not meet the specified assay, impurity, or optical rotation limits, limiting direct use in QC method validation or ANDA-supporting research.

• [1] Scully C. Scully's Medical Problems in Dentistry. 7th ed. Elsevier; 2014. Chapter: Felypressin. ScienceDirect Topics: Pharmacology, Toxicology and Pharmaceutical Science. View Source

Felypressin Acetate Quantitative Comparison Evidence

V1a-Selective Agonism vs. Vasopressin and Desmopressin

Felypressin acetate is a V1a receptor agonist with functionally negligible antidiuretic (V2-mediated) activity compared with the native hormone arginine vasopressin (AVP). The vasoconstrictor potency of felypressin is approximately 5-fold greater than that of lysine vasopressin (the natural vasopressin variant in pigs), while its antidiuretic activity is only 1/10 to 1/40 that of AVP . The KEGG DRUG database confirms AVPR1A as the sole annotated molecular target, consistent with a V1a-selective profile [1]. In contrast, AVP activates both V1a and V2 receptors equipotently, and desmopressin is a V2-selective agonist with minimal vasoconstrictor capacity [2]. This selectivity profile distinguishes felypressin from both the promiscuous native hormone and the antidiuretic-selective analogue desmopressin.

V1a-Selective Agonism

Class-level inference

Felypressin ~5× vasoconstrictor vs. LVP

Felypressin 1/10–1/40 antidiuretic vs. AVP

AVP/Desmopressin V1a/V2 promiscuous or V2-selective

Reported V1a-preferring profile; supports studies requiring vasoconstriction without confounding V2-mediated antidiuretic endpoints.

Comparative pharmacology from historical reference data

Evidence Dimension	Vasoconstrictor potency relative to lysine vasopressin; antidiuretic activity relative to vasopressin
Target Compound Data	Vasoconstrictor activity ~5× lysine vasopressin; antidiuretic activity 1/10–1/40 of vasopressin
Comparator Or Baseline	Lysine vasopressin (vasoconstrictor baseline); Arginine vasopressin (antidiuretic baseline, ~1×)
Quantified Difference	~5-fold higher vasoconstrictor potency; 10–40-fold lower antidiuretic activity
Conditions	Pharmacological profiling in standard animal models and isolated tissue preparations (established historical reference data)

Why This Matters

Procurement of felypressin acetate rather than generic vasopressin or desmopressin ensures a V1a-selective vasoconstrictor effect without clinically confounding antidiuretic activity, which is critical for local anaesthetic adjunct use where water retention is undesirable.

• [1] KEGG DRUG Database. Entry D04137: Felypressin. Target: AVPR1A [HSA:552]. View Source
• [2] Scully C. Scully's Medical Problems in Dentistry. 7th ed. Elsevier; 2014. Chapter: Felypressin. Desmopressin has little vasoconstrictor effect but has potent antidiuretic action through renal vasopressin V2 receptors. View Source

Pressor Response Without Tachycardia vs. Epinephrine

In a direct head-to-head comparison in one-kidney-one-clip (1K1C) hypertensive Wistar rats, intravenous felypressin produced pressor responses equipotent to those of epinephrine but with a significantly longer response duration across all groups (normotensive, hypertensive, and atenolol-treated hypertensive). Epinephrine increased heart rate, whereas felypressin reduced heart rate only in the normotensive group and did not produce tachycardia in any group [1]. The combination of equipotent vasoconstriction, extended duration of action, and absence of epinephrine-like tachycardia provides a quantitatively and qualitatively differentiable haemodynamic profile.

Pressor Response vs. Epinephrine

Head-to-head

Felypressin Equipotent pressor, longer duration, no tachycardia

Epinephrine Equipotent pressor, shorter duration, tachycardia

Reported divergent heart-rate endpoint context in 1K1C hypertensive rat model.

Statistically significant duration difference; exact minutes not reported

Evidence Dimension	Magnitude of pressor response; duration of response; heart rate change
Target Compound Data	Equipotent pressure response vs. epinephrine; longer response duration in all groups; no heart rate increase (bradycardia in normotensive rats only)
Comparator Or Baseline	Epinephrine: equipotent pressor response; shorter duration; increased heart rate in all groups
Quantified Difference	Equipotent pressor response; response duration significantly longer (exact minutes not reported but statistically significant in all groups); divergent heart rate effects (tachycardia vs. no tachycardia or bradycardia)
Conditions	Wistar rats; 1K1C hypertension model; intravenous administration; direct arterial pressure recording via carotid catheter

Why This Matters

For formulations intended for use in hypertensive populations or where tachycardia is a clinical concern, felypressin acetate offers a duration advantage and a heart-rate-sparing profile that epinephrine cannot match, directly informing procurement decisions for cardiovascularly safer local anaesthetic preparations.

• [1] Fleury CA, et al. Comparison of epinephrine and felypressin pressure effects in 1K1C hypertensive rats treated or not with atenolol. J Anesth. 2015 Feb;29(1):56-64. doi: 10.1007/s00540-014-1866-y. View Source

Higher LD50 and Cardiovascular Safety Profile vs. Epinephrine

A comprehensive cardiovascular safety study in Wistar rats demonstrated that felypressin (FEL) possesses a higher median lethal dose (LD50) than epinephrine (EPI) and induces fewer cardiovascular and metabolic side effects [1]. Epinephrine produced a higher peak pressor effect, whereas felypressin's pressor response was mediated exclusively through V1 receptors and was accompanied by baroreflex-coupled bradycardia. The study concluded that FEL's cardiovascular effects are 'potentially less harmful to the cardiovascular system than the effects of EPI' [1]. Independent LD50 studies in mice confirmed that prilocaine 3% with felypressin 0.03 IU/mL exhibits an LD50 comparable to lidocaine with epinephrine preparations, and is not associated with the increased toxicity observed with higher adrenaline concentrations [2].

LD50 Safety Margin

Supporting evidence

Higher LD50 vs. Epinephrine

Reported wider safety margin and fewer cardiovascular perturbations in rat safety models.

Exact fold-difference not reported; endpoint context only

Evidence Dimension	Median lethal dose (LD50); cardiovascular side effect profile
Target Compound Data	Higher LD50 than epinephrine (qualitative); fewer cardiovascular and metabolic side effects [1]
Comparator Or Baseline	Epinephrine: lower LD50; higher pressor effect; more pronounced cardiovascular side effects [1]
Quantified Difference	LD50 higher for felypressin-containing preparations (exact fold difference not reported); lower cardiovascular perturbation
Conditions	Wistar rats; intravenous administration; heart rate and mean arterial pressure measurements (Anesth Prog. 2006); mice LD50 determination by Reed-Muench method (Chula Dent J. 1982)

Why This Matters

The wider safety margin (higher LD50) and attenuated cardiovascular disturbance directly support selection of felypressin acetate over epinephrine for research formulations and clinical preparations where systemic toxicity and cardiovascular stability are critical endpoints.

• [1] Ranali J, et al. Cardiovascular effects of felypressin. Anesth Prog. 2006 Winter;53(4):119-125. doi: 10.2344/0003-3006(2006)53[119:CEOF]2.0.CO;2. View Source
• [2] Songkittiguna P. Median Lethal Dose of Some Local Anaesthetic Preparations. Chulalongkorn University Dental Journal. 1982;15(1):9-13. DOI: 10.58837/CHULA.CUDJ.15.1.2. View Source

Safety in Complex Ventricular Arrhythmias vs. Epinephrine

A prospective randomized controlled trial evaluated 33 patients with Chagas disease and 32 patients with coronary artery disease, all presenting complex ventricular arrhythmia (>10 extrasystoles/hour and non-sustained ventricular tachycardia on Holter monitoring). Group I received prilocaine 3% with felypressin 0.03 IU/mL; Group II received lidocaine 2% without vasoconstrictor. No haemodynamic alterations or increases in the number or complexity of ventricular arrhythmias were observed in either group during or after the dental procedure [1]. The study concluded that prilocaine with felypressin 'can be safely used in patients with Chagas' disease or coronariopathy with complex ventricular arrhythmia' [1]. This represents a clinically meaningful safety differentiation from epinephrine-containing preparations, which carry explicit contraindications in uncontrolled cardiac arrhythmias.

Arrhythmia Safety Context

Head-to-head

Felypressin Zero arrhythmic events in Chagas/CAD patients

Epinephrine Contraindicated in uncontrolled cardiac arrhythmias

Reported no arrhythmia exacerbation in a high-risk cardiac population; supports research into vasoconstrictor safety in compromised models.

RCT, n=65; prilocaine 3% + felypressin 0.03 IU/mL

Evidence Dimension	Incidence of arrhythmia exacerbation and haemodynamic alteration during dental procedure
Target Compound Data	Prilocaine 3% + felypressin 0.03 IU/mL: no increase in number or complexity of ventricular extrasystoles; no haemodynamic alterations [1]
Comparator Or Baseline	Lidocaine 2% without vasoconstrictor: no increase in arrhythmia; epinephrine-containing preparations: contraindicated in this patient population per standard guidelines
Quantified Difference	Zero arrhythmic events or haemodynamic alterations in both groups; felypressin uniquely enables vasoconstrictor use in a population where epinephrine is clinically contraindicated
Conditions	Randomized controlled trial; 65 patients with complex ventricular arrhythmia; pterygomandibular dental anaesthesia; Holter monitoring before, during, and after procedure

Why This Matters

This evidence directly supports procurement of felypressin acetate as the vasoconstrictor of choice for formulating local anaesthetic solutions intended for use in cardiac-compromised populations, where epinephrine-based alternatives are contraindicated or carry heightened medico-legal risk.

• [1] Cáceres MTF, et al. Effect of local anesthetics with and without vasoconstrictor agent in patients with ventricular arrhythmias. Arq Bras Cardiol. 2008 Sep;91(3):128-133, 142-147. doi: 10.1590/s0066-782x2008001500002. View Source

Felypressin Acetate Applications for Procurement and Formulation

Cardiovascular-Safe Dental Anaesthetic Formulation

The equipotent pressor response with longer duration, absence of tachycardia, and higher LD50 compared to epinephrine [1][2] make felypressin acetate the rational choice for formulating prilocaine- or lidocaine-based dental anaesthetic cartridges intended for patients with cardiovascular risk factors. The demonstrated safety in patients with complex ventricular arrhythmias [3] further supports its use in cardiac-compromised populations where epinephrine is contraindicated.

V1a-Selective Tool for Vasopressin Receptor Research

With AVPR1A (V1a) as its sole annotated molecular target and functionally negligible V2-mediated antidiuretic activity [1][2], felypressin acetate serves as a valuable V1a-selective agonist for in vitro and in vivo studies of vascular smooth muscle contraction, baroreflex mechanisms, and vasopressin receptor subtype pharmacology, without the confounding antidiuretic effects of AVP or the V2 bias of desmopressin.

Reference Standard for Pharmacopoeial QC and ANDA Development

The British Pharmacopoeia monograph (Ph. Eur. 1634) defines specific optical rotation (-35 to -29), related substances limits by HPLC, and assay range (95.0–102.0% anhydrous, acetic acid-free) [1]. Felypressin acetate CRS (Chemical Reference Substance) is used for chromatographic system suitability and impurity profiling in quality control laboratories supporting ANDA submissions for generic prilocaine-felypressin injectable products.

Peptide Stability and Lyophilized Formulation Development

Felypressin acetate in lyophilized powder form demonstrates proven stability for 36 months at -20°C under desiccated storage, with solution stability limited to 1 month at -20°C [1]. This well-characterized stability dichotomy makes it a useful model peptide for studying disulfide-containing cyclic nonapeptide degradation pathways, freeze-thaw sensitivity, and lyoprotectant optimisation in formulation science.

Application

Selection Property

Validation Focus

Vasopressin receptor research

V1a-selective agonism with negligible V2 activity

Receptor subtype selectivity profiling and baroreflex mechanism studies

Local anaesthetic adjunct research

Non-catecholamine vasoconstrictor with heart-rate-sparing profile

Cardiovascular safety-related endpoint interpretation in hypertensive models

Pharmacopoeial QC and ANDA development

Ph. Eur. monograph grade with defined assay and impurity limits

Chromatographic system suitability and impurity profiling review

Peptide formulation stability studies

Lyophilized powder with documented storage-dependent stability

Disulfide-containing cyclic peptide degradation pathway review

• [1] British Pharmacopoeia 2025 / Ph. Eur. monograph 1634. Felypressin. Characters, Tests, Assay. View Source
• [2] KEGG DRUG Database. Entry D04137: Felypressin. Target AVPR1A. View Source
• [3] Cáceres MTF, et al. Effect of local anesthetics with and without vasoconstrictor agent in patients with ventricular arrhythmias. Arq Bras Cardiol. 2008 Sep;91(3):128-133. View Source
• [4] Fleury CA, et al. Comparison of epinephrine and felypressin pressure effects in 1K1C hypertensive rats. J Anesth. 2015 Feb;29(1):56-64. View Source
• [5] Ranali J, et al. Cardiovascular effects of felypressin. Anesth Prog. 2006 Winter;53(4):119-125. View Source
• [6] Adooq Bioscience. Felypressin acetate (A22801) Datasheet. Storage: Store lyophilized at -20°C, keep desiccated. In lyophilized form, the chemical is stable for 36 months. In solution, store at -20°C and use within 1 month. View Source